1,2,4,5,6-Pentanitrooxyhexan-3-yl nitrate
1,2,4,5,6-Pentanitrooxyhexan-3-yl nitrate
Brand Name:
Vulcanchem
CAS No.:
17091-13-3
VCID:
VC0102597
InChI:
InChI=1S/C6H8N6O18/c13-7(14)25-1-3(27-9(17)18)5(29-11(21)22)6(30-12(23)24)4(28-10(19)20)2-26-8(15)16/h3-6H,1-2H2/t3-,4+,5-,6-/m1/s1
SMILES:
C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
Molecular Formula:
C6H8N6O18
Molecular Weight:
452.16 g/mol
1,2,4,5,6-Pentanitrooxyhexan-3-yl nitrate
CAS No.: 17091-13-3
Main Products
VCID: VC0102597
Molecular Formula: C6H8N6O18
Molecular Weight: 452.16 g/mol
| CAS No. | 17091-13-3 |
|---|---|
| Product Name | 1,2,4,5,6-Pentanitrooxyhexan-3-yl nitrate |
| Molecular Formula | C6H8N6O18 |
| Molecular Weight | 452.16 g/mol |
| IUPAC Name | [(2S,3R,4R,5R)-1,2,4,5,6-pentanitrooxyhexan-3-yl] nitrate |
| Standard InChI | InChI=1S/C6H8N6O18/c13-7(14)25-1-3(27-9(17)18)5(29-11(21)22)6(30-12(23)24)4(28-10(19)20)2-26-8(15)16/h3-6H,1-2H2/t3-,4+,5-,6-/m1/s1 |
| Standard InChIKey | DGMJZELBSFOPHH-JGWLITMVSA-N |
| Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@H](CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-] |
| SMILES | C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-] |
| Canonical SMILES | C(C(C(C(C(CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-] |
| PubChem Compound | 21116216 |
| Last Modified | Nov 11 2021 |
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